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Compound of Interest

Compound Name: Codeine sulphate

Cat. No.: B072805 Get Quote

This document provides essential safety and logistical information for the proper disposal of

codeine sulphate in a laboratory setting, adhering to regulatory standards and promoting a

culture of safety and environmental responsibility. The procedures outlined are intended for

researchers, scientists, and drug development professionals.

Codeine sulphate is a controlled substance and requires strict adherence to disposal

protocols to prevent diversion and environmental contamination. The United States Drug

Enforcement Administration (DEA) mandates that controlled substances be rendered "non-

retrievable" upon disposal.[1][2][3][4][5] This means the physical or chemical condition of the

substance must be permanently and irreversibly altered, making it unusable for all practical

purposes.[1][3][5]

Regulatory Framework and Disposal Options
Disposal of codeine sulphate must comply with all applicable federal, state, and local

regulations.[1] The DEA does not endorse a specific disposal method but rather the outcome of

non-retrievability.[2][3] Methods such as flushing or mixing with coffee grounds or kitty litter are

not considered sufficient to meet this standard for DEA registrants.[1]
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Disposal Method Description
Regulatory Standing &
Considerations

Reverse Distributor

A DEA-registered company

that handles the disposal of

controlled substances.

This is a common and

compliant method. The reverse

distributor is responsible for

the proper destruction of the

substance and provides all

necessary documentation,

such as the DEA Form 41

(Registrants Inventory of Drugs

Surrendered).[6] For Schedule

II substances like codeine, a

DEA Form 222 is required for

the transfer.

Incineration
High-temperature destruction

of the substance.

The DEA has indicated that

incineration is the only method

they have reviewed that

definitively meets the non-

retrievable standard.[6][7] This

should be performed by a

licensed and permitted facility.

On-Site Chemical Digestion

Use of commercially available

systems to chemically alter the

drug.

Products like Rx Destroyer® or

DRUGBUSTER® use agents

such as activated carbon to

adsorb and chemically alter

the controlled substance to

meet the DEA's non-

retrievable standard.[1][8]

On-Site Encapsulation Mixing the substance with

another material to render it

non-retrievable.

A documented method

involves mixing the controlled

substance with latex paint and

allowing it to solidify. The

resulting solid block can then

be disposed of in the regular
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trash, though local regulations

should be confirmed.[1]

Experimental Protocol: On-Site Chemical
Destruction (Model)
The following is a model protocol for the on-site chemical destruction of codeine sulphate.

Disclaimer: This protocol is for informational purposes and must be validated by the user to

ensure it meets the DEA's "non-retrievable" standard. This involves analytical testing to confirm

the absence of recoverable codeine.

Objective: To render codeine sulphate non-retrievable through chemical adsorption and

degradation.

Materials:

Codeine sulphate waste

Activated carbon (pharmaceutical grade, high porosity)

Acidic buffer solution (e.g., pH 3.5 citrate buffer)

Basic buffer solution (e.g., pH 10 carbonate buffer)

Sealable, chemically resistant container

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Methodology:

Preparation: In a designated and well-ventilated area, preferably a fume hood, weigh the

codeine sulphate waste to be destroyed. All handling and disposal procedures must be

documented and witnessed in accordance with DEA regulations.

Solubilization: If the codeine sulphate is in solid form, dissolve it in a minimal amount of

water.
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Adsorption: Add activated carbon to the codeine sulphate solution in a ratio of at least 10:1

(activated carbon to codeine sulphate by weight). Agitate the mixture vigorously for an

extended period (e.g., several hours) to ensure maximum adsorption.

Chemical Degradation: Codeine stability is pH-dependent.[9][10] To promote degradation,

the pH of the slurry can be adjusted.

Initially, lower the pH to approximately 3.5 with an acidic buffer and allow the mixture to

react.

Subsequently, raise the pH to 10 with a basic buffer to facilitate further degradation. The

duration of these steps should be determined through validation studies.

Solidification and Disposal: After the chemical treatment, the slurry should be solidified. This

can be achieved by mixing it with a solidifying agent like cement or allowing it to air dry in a

secure, designated area. Once solidified and confirmed to be non-retrievable, the waste can

be disposed of in accordance with local hazardous waste regulations.

Verification (Crucial Step): To validate this procedure, a sample of the final treated waste

must be analyzed to confirm that the codeine is non-retrievable. This typically involves

attempting to extract the drug from the matrix and quantifying any residual codeine using

analytical methods such as High-Performance Liquid Chromatography (HPLC).[11][12] The

absence of detectable codeine would indicate successful destruction.

Logical Workflow for Codeine Sulphate Disposal
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Codeine Sulphate for Disposal

Is the substance part of laboratory inventory?

Is it residual 'wastage' from an administered dose?

No

Render Non-Retrievable
(e.g., chemical digestion, incineration)

Yes

No
(Consult EHS)

Place in a sequestration device
or manage per institutional policy

Yes

Transfer to DEA-Registered
Reverse Distributor

Complete DEA Form 41

Destruction must be witnessed
by two authorized individuals

Document in controlled
substance records

Final Disposal
(Hazardous or Non-Hazardous Waste)

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of codeine sulphate.
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It is imperative that all personnel handling controlled substances receive appropriate training on

these procedures and that all disposal activities are meticulously documented to ensure

regulatory compliance and laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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